Cas no 99287-07-7 (Defensin HNP-2 human)

• Product Name: Defensin HNP-2 human
• CAS No: 99287-07-7
• MF: C₁₄₇H₂₁₇N₄₃O₃₇S₆
• MW: 3370.95180296898
• CID: 806226
• PubChem ID: 329798836
• Update Time: 2025-10-08

Defensin HNP-2 human Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,L-cysteinyl-L-tyrosyl-L-cysteinyl-L-arginyl-L-isoleucyl-L-prolyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-alanylglycyl-L-a-glutamyl-L-arginyl-L-arginyl-L-tyrosylglycyl-L-threonyl-L-cysteinyl-L-isoleucyl-L-tyrosyl-L-glutaminylglycyl-L-arginyl-L-leucyl-L-tryptophyl-L-alanyl-L-phenylalanyl-L-cysteinyl-
• CYS-TYR-CYS-ARG-ILE-PRO-ALA-CYS-ILE-ALA-GLY-GLU-ARG-ARG-TYR-GLY-THR-CYS-ILE-TYR-GLN-GLY-ARG-LEU-TRP-ALA-PHE-CYS-CYS (DISULFIDE BRIDGE: CYS1- CYS29, CYS3- CYS18, CYS8- CYS28)
• HNP - 2, DEFENSIN HUMAN NEUTROPHIL PEPTIDE - 2
• L-Cysteine,L-cysteinyl-L-tyrosyl-L-cysteinyl-L-arginyl-L-isoleucyl-L-prolyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-alanylglycyl-L
• Neutrophil Peptide-2
• Defensin HNP-2 human
• HNP2
• 120721-97-3
• Human neutrophil peptide 2 (CYCRIPACIAGERRYGTCIYQGRLWAFCC)
• PD077157
• HUMAN NEUTROPHIL PEPTIDE-2
• DTXSID40583165
• alpha-defensin 2, human
• MFCD00076222
• Defensin HNP-2
• HNP-2
• CHEMBL499418
• .alpha.-Defensin-2
• PUBCHEM_16130867
• Defensin HNP-2 (human)
• Human .alpha.defensin-2 (Human .alpha.defensin NP 2)
• 99287-07-7
• Defensin HNP-2 human, >=95% (HPLC)
• CYCRIPACIAGERRYGTCIYQGRLWAFCC

• MDL： MFCD00076222
• Inchi： 1S/C147H217N43O37S6/c1-13-73(6)114-139(222)168-76(9)118(201)163-63-110(196)170-96(48-50-113(199)200)127(210)172-92(31-22-52-159-145(152)153)125(208)171-93(32-23-53-160-146(154)155)126(209)178-98(58-81-35-41-85(192)42-36-81)123(206)165-65-112(198)186-117(79(12)191)141(224)184-106-70-232-229-67-103-134(217)173-94(33-24-54-161-147(156)157)128(211)189-116(75(8)15-3)142(225)190-55-25-34-108(190)138(221)167-78(11)120(203)181-105(136(219)187-114)69-231-230-68-104(135(218)185-107(143(226)227)71-233-228-66-89(148)121(204)176-100(133(216)182-103)59-82-37-43-86(193)44-38-82)183-132(215)99(57-80-26-17-16-18-27-80)175-119(202)77(10)166-129(212)102(61-84-62-162-90-29-20-19-28-88(84)90)179-130(213)97(56-72(4)5)177-124(207)91(30-21-51-158-144(150)151)169-111(197)64-164-122(205)95(47-49-109(149)195)174-131(214)101(60-83-39-45-87(194)46-40-83)180-140(223)115(74(7)14-2)188-137(106)220/h16-20,26-29,35-46,62,72-79,89,91-108,114-117,162,191-194H,13-15,21-25,30-34,47-61,63-71,148H2,1-12H3,(H2,149,195)(H,163,201)(H,164,205)(H,165,206)(H,166,212)(H,167,221)(H,168,222)(H,169,197)(H,170,196)(H,171,208)(H,172,210)(H,173,217)(H,174,214)(H,175,202)(H,176,204)(H,177,207)(H,178,209)(H,179,213)(H,180,223)(H,181,203)(H,182,216)(H,183,215)(H,184,224)(H,185,218)(H,186,198)(H,187,219)(H,188,220)(H,189,211)(H,199,200)(H,226,227)(H4,150,151,158)(H4,152,153,159)(H4,154,155,160)(H4,156,157,161)/t73-,74-,75-,76-,77-,78-,79+,89-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,114-,115-,116-,117-/m0/s1
• InChI Key： GRZXCHIIZXMEPJ-HTLKCAKFSA-N
• SMILES： S1C[C@H]2C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC3C=CC(=CC=3)O)C(NCC(N[C@@H]([C@@H](C)O)C(N[C@@H]3C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@@H](CCCNC(=N)N)C(N[C@H](C(N[C@@H](CC4=CNC5C=CC=CC4=5)C(N[C@@H](C)C(N[C@@H](CC4C=CC=CC=4)C(N[C@H](C(N[C@H](C(=O)O)CSSC[C@@H](C(N[C@@H](CC4C=CC(=CC=4)O)C(N[C@@H](CSSC3)C(N[C@@H](CCCNC(=N)N)C(N[C@@H]([C@@H](C)CC)C(N3CCC[C@H]3C(N[C@H](C(N2)=O)C)=O)=O)=O)=O)=O)=O)N)=O)CS1)=O)=O)=O)=O)CC(C)C)=O)=O)=O)CCC(N)=O)=O)CC1C=CC(=CC=1)O)=O)[C@@H](C)CC)=O)=O)=O)=O)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CCC(=O)O)=O)=O)C)=O)[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 3368.47000
• Monoisotopic Mass: 3368.4744821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 48
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 233
• Rotatable Bond Count: 46
• Complexity: 7750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 1450Ų

Experimental Properties

• PSA: 1445.83000
• LogP: 6.15780

Defensin HNP-2 human Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Defensin HNP-2 human

Comprehensive Overview of Defensin HNP-2 human (CAS No. 99287-07-7): Structure, Function, and Therapeutic Potential

Defensin HNP-2 human (CAS No. 99287-07-7) is a critical antimicrobial peptide belonging to the alpha-defensin family, primarily produced by neutrophils. This 29-amino-acid peptide plays a pivotal role in innate immunity, exhibiting broad-spectrum activity against bacteria, viruses, and fungi. Its unique cysteine-rich structure and disulfide bonds contribute to its stability and functional versatility. Researchers increasingly focus on its potential in immunotherapy, wound healing, and even cancer treatment, aligning with current trends in peptide-based therapeutics.

The molecular mechanism of Defensin HNP-2 involves membrane disruption of pathogens via electrostatic interactions—a hot topic in antimicrobial resistance (AMR) research. With the rise of superbugs and antibiotic-resistant infections, this peptide’s ability to bypass conventional resistance mechanisms makes it a promising candidate for next-generation anti-infective drugs. Recent studies also explore its immunomodulatory effects, particularly in COVID-19 and chronic inflammation, addressing frequent searches about "natural immune boosters" and "host defense peptides."

From a biotechnological perspective, Defensin HNP-2 human is synthesized using solid-phase peptide synthesis (SPPS) or recombinant DNA technology, meeting the demand for GMP-grade peptides in clinical trials. Its low cytotoxicity and high specificity have spurred interest in drug delivery systems, such as nanoparticle conjugation—a trending topic in precision medicine. Additionally, its role in gut microbiota modulation connects to popular health queries about "probiotics" and "microbiome balance."

In dermatology and cosmeceuticals, HNP-2’s wound-repair properties are leveraged for anti-aging and skin barrier enhancement, tapping into the booming dermal peptide market. SEO-optimized terms like "peptides for skin repair" and "natural antimicrobials" reflect consumer interest. Furthermore, its diagnostic potential as a biomarker for inflammatory diseases (e.g., Crohn’s disease) aligns with searches for "non-invasive diagnostics."

Despite its promise, challenges like oral bioavailability and large-scale production costs remain active research areas. Innovations in peptide stabilization (e.g., cyclization, PEGylation) and bioengineering are frequently discussed in scientific forums. As the demand for bioactive peptides grows, Defensin HNP-2 human (CAS No. 99287-07-7) stands at the forefront of translational medicine, bridging gaps between immunology, biotech, and clinical applications.